Cas no 1016806-32-8 (2-(3-fluoro-4-methoxyphenyl)oxirane)

• Product Name: 2-(3-fluoro-4-methoxyphenyl)oxirane
• CAS No: 1016806-32-8
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 4567121
• PubChem ID: 24699079
• Update Time: 2025-10-29

2-(3-fluoro-4-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxyphenyl)oxirane

• Inchi： 1S/C9H9FO2/c1-11-8-3-2-6(4-7(8)10)9-5-12-9/h2-4,9H,5H2,1H3
• InChI Key： GFIMPLNCBXJOJS-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 168.058658g/mol
• Monoisotopic Mass: 168.058658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.16g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-fluoro-4-methoxyphenyl)oxirane

Introduction to 2-(3-Fluoro-4-Methoxyphenyl)Oxirane (CAS No. 1016806-32-8)

2-(3-Fluoro-4-Methoxyphenyl)Oxirane, also known by its CAS registry number CAS No. 1016806-32-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their high reactivity due to the strained oxygen-containing ring. The structure of 2-(3-fluoro-4-methoxyphenyl)oxirane consists of a benzene ring substituted with a fluoro group at the 3-position and a methoxy group at the 4-position, connected to an epoxide group via a methylene bridge.

The synthesis of CAS No. 1016806-32-8 typically involves the epoxidation of an appropriate alkene precursor. Recent advancements in catalytic epoxidation methods have enabled more efficient and selective syntheses, reducing environmental impact and enhancing yield. The use of transition metal catalysts, such as those based on titanium or manganese, has been particularly promising for this purpose.

2-(3-fluoro-4-methoxyphenyl)oxirane exhibits unique chemical properties due to its functional groups. The fluoro substituent introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics. This interplay between electron-withdrawing and donating groups influences the compound's reactivity in various chemical reactions, making it a versatile building block in organic synthesis.

In terms of applications, CAS No. 1016806-32-8 has shown potential in drug discovery and development. Its epoxide ring can undergo nucleophilic opening reactions, which are crucial in forming complex molecular architectures required for bioactive compounds. Recent studies have explored its use as an intermediate in the synthesis of antiviral agents and anticancer drugs, leveraging its ability to participate in enantioselective reactions.

The stability and reactivity of 2-(3-fluoro-4-methoxyphenyl)oxirane have also been studied extensively under different conditions. Research indicates that the compound is relatively stable under ambient conditions but can undergo rapid ring-opening reactions under acidic or basic conditions. These properties make it suitable for use in controlled-release drug delivery systems and advanced polymer materials.

In conclusion, CAS No. 1016806-32-8, or 2-(3-fluoro-4-methoxyphenyl)oxirane, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, reactivity, and compatibility with modern synthetic methodologies position it as a key player in contemporary chemical research.